4-Phenyl-2-(3-pyridinyl)butanenitrile

• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-phenyl-2-pyridin-3-ylbutanenitrile
• InChI: InChI=1S/C15H14N2/c16-11-14(15-7-4-10-17-12-15)9-8-13-5-2-1-3-6-13/h1-7,10,12,14H,8-9H2
• InChI Key: CQGVFWQOYMOUSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(C#N)C2=CN=CC=C2

Description

4-Phenyl-2-(3-pyridinyl)butanenitrile is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-pyridylacetonitrile (23 g) in tetrahydrofuran (75 ml) was added dropwise to a stirred suspension of sodium amide (8 g) in tetrahydrofuran (175 ml) under a nitrogen atmosphere at 0° C. After complete addition of the solution, the resultant mixture was stirred at 0-10° C. for 1 hour, then cooled to -35° C. and a solution of 2-(bromoethyl)benzene (36 g) in tetrahydrofuran (100 ml) was added dropwise over 30 minutes. The resultant new mixture was stirred between -35° C. to ambient temperature overnight, then quenched with water and neutralized with 10% hydrochloric acid. After the removal of of tetrahydrofuran, the residue was dissolved in methylene chloride and washed with saturated sodium bicarbonate solution. The organic extract was then dried over magnesium sulfate, filtered and evaporated to give an oil. The oil was then distilled to provide 30 g of α-(2-phenylethyl)-3-pyridineacetonitrile, b.p.=170-173° C./0.5 mmHg.